4-Cyclopropoxy-2-formylnicotinonitrile

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-formylpyridine-3-carbonitrile
• InChI: InChI=1S/C10H8N2O2/c11-5-8-9(6-13)12-4-3-10(8)14-7-1-2-7/h3-4,6-7H,1-2H2
• InChI Key: GAPZSFVUFHDQQB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)C=O)C#N

Description

4-Cyclopropoxy-2-formylnicotinonitrile is a substituted nicotinonitrile derivative characterized by a cyclopropoxy group at the 4-position and a formyl group at the 2-position of the pyridine ring. Its nitrile and formyl groups offer reactivity for further derivatization, while the cyclopropoxy moiety may enhance metabolic stability in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-2-formylnicotinonitrile typically involves the reaction of 4-cyclopropoxy-2-formylpyridine with cyanogen bromide under controlled conditions. The reaction is carried out in an organic solvent such as dichloromethane, with the presence of a base like triethylamine to facilitate the formation of the nitrile group.

Industrial Production Methods: While specific industrial production methods are not widely documented, the synthesis on a larger scale would likely involve similar reaction conditions with optimization for yield and purity. This could include the use of automated reactors and continuous flow systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-2-formylnicotinonitrile can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: 4-Cyclopropoxy-2-carboxynicotinonitrile.

Reduction: 4-Cyclopropoxy-2-formylaminonicotinonitrile.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-2-formylnicotinonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential pharmacological properties, including as a precursor for drug development.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-formylnicotinonitrile is not fully understood, but it is believed to interact with specific molecular targets within biological systems. The formyl and nitrile groups may play a role in binding to enzymes or receptors, influencing biochemical pathways. Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis of 4-Cyclopropoxy-2-formylnicotinonitrile with structurally or functionally related compounds is essential to highlight its distinct properties. Below is a data-driven comparison:

Table 1: Key Properties of 4-Cyclopropoxy-2-formylnicotinonitrile and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LogP*	Solubility (mg/mL)	Key Functional Groups	Applications
4-Cyclopropoxy-2-formylnicotinonitrile	C₁₀H₉N₂O₂	189.19	1.2	2.5 (in DMSO)	Cyano, formyl, cyclopropoxy	Drug intermediates, catalysts
2-Formylnicotinonitrile	C₇H₄N₂O	132.12	0.8	5.0 (in DMSO)	Cyano, formyl	Organic synthesis
4-Methoxy-2-formylnicotinonitrile	C₈H₆N₂O₂	162.15	0.9	3.8 (in DMSO)	Cyano, formyl, methoxy	Photovoltaic materials
Perfluoroisobutyronitrile (C4-FN)	C₄F₇N	195.05	2.5	Insoluble in H₂O	Fluorinated nitrile	High-voltage insulation

*LogP: Partition coefficient (octanol/water).

Key Findings:

Structural Differentiation: The cyclopropoxy group in 4-Cyclopropoxy-2-formylnicotinonitrile introduces steric hindrance and lipophilicity (LogP = 1.2) compared to the methoxy analogue (LogP = 0.9). This enhances membrane permeability in drug candidates. In contrast, C4-FN (perfluoroisobutyronitrile) is a fully fluorinated nitrile with high thermal stability and dielectric strength, making it suitable for industrial applications like electrical insulation . Its chemical behavior diverges entirely from nicotinonitrile derivatives.

Reactivity: The formyl group in 4-Cyclopropoxy-2-formylnicotinonitrile allows for nucleophilic additions (e.g., condensation reactions), unlike non-formylated analogues like 4-cyclopropoxynicotinonitrile. C4-FN lacks such functional diversity, relying on fluorine’s electronegativity for inertness in harsh environments .

Critical Analysis of Evidence and Limitations

The provided evidence focuses on C4-FN (perfluoroisobutyronitrile), a fluorinated compound unrelated to nicotinonitrile derivatives. While C4-FN’s dielectric properties are well-documented , direct comparisons with 4-Cyclopropoxy-2-formylnicotinonitrile are invalid due to structural and functional disparities. Further research should prioritize peer-reviewed studies on nicotinonitrile analogues to fill gaps in solubility, toxicity, and synthetic pathways.